Cas no 453548-55-5 (2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol)

2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol structure
453548-55-5 structure
Product Name:2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol
CAS No:453548-55-5
MF:C8H9N3O
MW:163.176561117172
CID:327848
PubChem ID:45088793
Update Time:2025-04-19

2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazine-3-ethanol
    • 2-imidazo[1,2-a]pyrazin-3-ylethanol
    • Imidazo[1,2-a]pyrazine-3-ethanol (9CI)
    • 2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol
    • EN300-1867682
    • 2-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-ol
    • 453548-55-5
    • 2-(Imidazo[1,2-a]pyrazin-3-yl)ethan-1-ol
    • DTXSID40666346
    • 2-(Imidazo[1,2-a]pyrazin-3-yl)ethanol
    • AKOS006312862
    • Inchi: 1S/C8H9N3O/c12-4-1-7-5-10-8-6-9-2-3-11(7)8/h2-3,5-6,12H,1,4H2
    • InChI Key: SLXAZVVKXVKHJR-UHFFFAOYSA-N
    • SMILES: OCCC1=CN=C2C=NC=CN12

Computed Properties

  • Exact Mass: 163.075
  • Monoisotopic Mass: 163.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • XLogP3: 0.3

2-{imidazo1,2-apyrazin-3-yl}ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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